3-Deoxyestradiol 17-sulfate
3-Deoxyestradiol 17-sulfate
Brand Name:
Vulcanchem
CAS No.:
115876-62-5
VCID:
VC20843289
InChI:
InChI=1S/C18H24O4S.K/c1-18-11-10-14-13-5-3-2-4-12(13)6-7-15(14)16(18)8-9-17(18)22-23(19,20)21;/h2-5,14-17H,6-11H2,1H3,(H,19,20,21);/q;+1/p-1/t14-,15-,16+,17+,18+;/m1./s1
SMILES:
CC12CCC3C(C1CCC2OS(=O)(=O)[O-])CCC4=CC=CC=C34.[K+]
Molecular Formula:
C18H23KO4S
Molecular Weight:
374.5 g/mol
3-Deoxyestradiol 17-sulfate
CAS No.: 115876-62-5
Cat. No.: VC20843289
Molecular Formula: C18H23KO4S
Molecular Weight: 374.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115876-62-5 |
|---|---|
| Molecular Formula | C18H23KO4S |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | potassium;[(8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] sulfate |
| Standard InChI | InChI=1S/C18H24O4S.K/c1-18-11-10-14-13-5-3-2-4-12(13)6-7-15(14)16(18)8-9-17(18)22-23(19,20)21;/h2-5,14-17H,6-11H2,1H3,(H,19,20,21);/q;+1/p-1/t14-,15-,16+,17+,18+;/m1./s1 |
| Standard InChI Key | UWWBAQHFYAWUGM-CMZLOHJFSA-M |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OS(=O)(=O)[O-])CCC4=CC=CC=C34.[K+] |
| SMILES | CC12CCC3C(C1CCC2OS(=O)(=O)[O-])CCC4=CC=CC=C34.[K+] |
| Canonical SMILES | CC12CCC3C(C1CCC2OS(=O)(=O)[O-])CCC4=CC=CC=C34.[K+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator